1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide

• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 1-benzylsulfonyl-N-(2-fluorophenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H21FN2O3S/c20-17-10-4-5-11-18(17)21-19(23)16-9-6-12-22(13-16)26(24,25)14-15-7-2-1-3-8-15/h1-5,7-8,10-11,16H,6,9,12-14H2,(H,21,23)
• InChI Key: IKIJPFXFYMGNDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2)C(=O)NC3=CC=CC=C3F

Description

1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide typically involves multiple steps:

Formation of Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Benzylsulfonyl Group: This step involves the sulfonylation of the piperidine ring using benzylsulfonyl chloride under basic conditions.

Attachment of 2-Fluorophenyl Group: The 2-fluorophenyl group can be introduced through nucleophilic substitution reactions.

Formation of Carboxamide Group: The final step involves the formation of the carboxamide group through amidation reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents.

Chemical Reactions Analysis

Types of Reactions

1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxamide group to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction may produce amines.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects through pathways such as inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

1-(benzylsulfonyl)piperidine-3-carboxamide: Lacks the 2-fluorophenyl group.

N-(2-fluorophenyl)piperidine-3-carboxamide: Lacks the benzylsulfonyl group.

1-(benzylsulfonyl)-N-phenylpiperidine-3-carboxamide: Lacks the fluorine atom.

Uniqueness

1-(benzylsulfonyl)-N-(2-fluorophenyl)piperidine-3-carboxamide is unique due to the presence of both the benzylsulfonyl and 2-fluorophenyl groups, which may confer specific biological activities and chemical properties.